Cas no 2228544-65-6 (2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine)

• Product Name: 2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine
• CAS No: 2228544-65-6
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 6475689
• PubChem ID: 165669282
• Update Time: 2025-10-29

2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine
• EN300-1747872
• 2228544-65-6
• 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]piperidine

• Inchi： 1S/C11H18N2S/c1-8(2)11-13-7-10(14-11)9-5-3-4-6-12-9/h7-9,12H,3-6H2,1-2H3
• InChI Key： PVKWPAZOZWQFMJ-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1CCCCN1

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine

Research Brief on 2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine (CAS: 2228544-65-6): Recent Advances and Applications

The compound 2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine (CAS: 2228544-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential bioactivity. Its thiazole and piperidine moieties make it a versatile scaffold for designing molecules targeting various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, particularly those targeting cancer-related signaling pathways.

Pharmacological evaluations of derivatives containing the 2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine core have shown promising results in preclinical models. Research indicates that these compounds exhibit moderate to high binding affinity for several G-protein coupled receptors (GPCRs), suggesting potential applications in neurological and metabolic disorders. Notably, a derivative incorporating this scaffold demonstrated nanomolar activity against the 5-HT_2A receptor in recent in vitro assays.

The synthetic accessibility of 2228544-65-6 has been improved through recent methodological advancements. A 2024 publication in Organic Letters described an optimized three-step synthesis route with an overall yield of 68%, significantly higher than previous methods. This development is particularly important for scaling up production for further biological evaluation and potential clinical translation.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. X-ray crystallography data revealed that the isopropyl group at the 2-position of the thiazole ring contributes significantly to the molecule's overall conformation and binding properties. These findings are guiding the design of more potent and selective analogs for specific therapeutic targets.

Emerging applications of this compound extend beyond traditional small molecule drug development. Recent patent filings indicate its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules for targeted protein degradation. The compound's structural features make it particularly suitable as a linker component in these bifunctional molecules.

While the therapeutic potential of 2-2-(propan-2-yl)-1,3-thiazol-5-ylpiperidine derivatives is promising, challenges remain in optimizing their pharmacokinetic properties. Current research efforts are focused on improving metabolic stability and blood-brain barrier penetration for CNS applications. The compound's future in drug discovery appears bright, with several derivatives expected to enter preclinical development in the coming years.